Cas no 438-73-3 ( )

• Product Name: &nbsp
• CAS No: 438-73-3
• MF: C₂₁H₁₃F₃O₂
• MW: 354.321936368942
• CID: 929224
• PubChem ID: 264464
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• phenyl-[2-[3-(trifluoromethyl)benzoyl]phenyl]methanone
• (2-benzoylphenyl)[3-(trifluoromethyl)phenyl]methanone
• 1-Benzoyl-2-(3-trifluormethyl-benzoyl)-benzol
• 1-benzoyl-2-(3-trifluoromethyl-benzoyl)-benzene
• AC1L6BYC
• AC1Q4K4E
• AG-K-16180
• AR-1A2146
• CTK4I7847
• KST-1A4877
• NSC99568
• NSC-99568
• 438-73-3
• DTXSID10295086
•  

• Inchi： 1S/C21H13F3O2/c22-21(23,24)16-10-6-9-15(13-16)20(26)18-12-5-4-11-17(18)19(25)14-7-2-1-3-8-14/h1-13H
• InChI Key： PHOAMUYJMADWML-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C1=CC=CC=C1C(C1C=CC=CC=1)=O)=O)(F)F

Computed Properties

• Exact Mass: 354.08679
• Monoisotopic Mass: 354.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14
• LogP: 5.16740